Cas no 2832230-34-7 ([(1R)-3-oxocyclopentyl]methyl ethanesulfonate)

• Product Name: [(1R)-3-oxocyclopentyl]methyl ethanesulfonate
• CAS No: 2832230-34-7
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 5306402
• PubChem ID: 165430984
• Update Time: 2026-03-10

[(1R)-3-oxocyclopentyl]methyl ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• F78229
• (R)-(3-OXOCYCLOPENTYL)METHYL ETHANESULFONATE
• [(1R)-3-oxocyclopentyl]methyl ethanesulfonate
• 2832230-34-7
• PS-19826
• MFCD34620804

• Inchi： 1S/C8H14O4S/c1-2-13(10,11)12-6-7-3-4-8(9)5-7/h7H,2-6H2,1H3/t7-/m1/s1
• InChI Key： IONLUNMNHJXIRN-SSDOTTSWSA-N
• SMILES： S(CC)(=O)(=O)OC[C@H]1CC(CC1)=O

Computed Properties

• Exact Mass: 206.06128010g/mol
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.8

Additional information on [(1R)-3-oxocyclopentyl]methyl ethanesulfonate

Comprehensive Overview of [(1R)-3-oxocyclopentyl]methyl ethanesulfonate (CAS No. 2832230-34-7)

[(1R)-3-oxocyclopentyl]methyl ethanesulfonate (CAS No. 2832230-34-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, characterized by its unique cyclopentyl backbone and ethanesulfonate functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its chiral (1R) configuration further enhances its utility in enantioselective reactions, making it a valuable asset in drug discovery and development.

The growing interest in [(1R)-3-oxocyclopentyl]methyl ethanesulfonate aligns with broader trends in the pharmaceutical industry, where researchers are increasingly focusing on stereoselective synthesis and green chemistry practices. As sustainability becomes a priority, this compound’s potential for efficient and eco-friendly transformations is being explored. Additionally, its relevance to proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors has sparked discussions in academic and industrial circles, addressing common search queries like "chiral building blocks for drug design" and "sulfonate esters in medicinal chemistry."

From a structural perspective, the 3-oxocyclopentyl moiety in [(1R)-3-oxocyclopentyl]methyl ethanesulfonate provides a rigid framework that can influence the pharmacokinetic properties of derived compounds. This feature is particularly appealing for designing molecules with improved metabolic stability and target binding affinity. The ethanesulfonate group, on the other hand, acts as a leaving group in nucleophilic substitution reactions, enabling the introduction of diverse functional groups—a topic frequently searched by synthetic chemists.

Recent advancements in high-throughput screening and computational modeling have further highlighted the importance of [(1R)-3-oxocyclopentyl]methyl ethanesulfonate. Researchers are leveraging these tools to predict its reactivity and optimize synthetic routes, addressing questions such as "how to improve yield in sulfonate ester reactions" or "best practices for chiral compound purification." These inquiries reflect the compound’s practical challenges and opportunities in modern laboratories.

In summary, [(1R)-3-oxocyclopentyl]methyl ethanesulfonate (CAS No. 2832230-34-7) represents a critical intersection of chiral chemistry, pharmaceutical intermediates, and sustainable synthesis. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific discourse and innovation.